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Promethium-147 (Pm-147), a beta-emitting radionuclide with a half-life of 2.62 years, is a

valuable isotope for various applications, including nuclear batteries and radioisotope

thermoelectric generators.[1] Historically, Pm-147 was primarily obtained as a fission product

from the reprocessing of spent nuclear fuel, particularly from the fission of uranium-235.[2][3]

However, the decline in nuclear fuel reprocessing in the United States has necessitated the

exploration of alternative production routes to ensure a stable supply of this critical isotope.[2]

This guide provides a comparative overview of the leading alternative methods for Promethium-

147 production, supported by available experimental data and detailed protocols.

Comparison of Production Methods
The primary alternative methods for producing Promethium-147 involve the use of different

target isotopes and irradiation technologies. The most well-documented and currently practiced

methods are the neutron irradiation of Neodymium-146 and the extraction from the waste

stream of Plutonium-238 production. A third, less common method, involves the use of particle

accelerators.
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Nuclear Reaction and Decay Pathways
The production of Promethium-147 from Neodymium-146 involves a neutron capture reaction

followed by beta decay.

Production Pathway of Promethium-147 from Neodymium-146

¹⁴⁶Nd (Stable)

¹⁴⁷Nd (t½ = 10.98 d)

(n,γ)

¹⁴⁷Pm (t½ = 2.62 y)

β⁻ decay

Click to download full resolution via product page

Caption: Neutron capture by ¹⁴⁶Nd followed by beta decay to ¹⁴⁷Pm.
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Experimental Protocols
Production of Promethium-147 via Neutron Irradiation of
Neodymium-146
This protocol is based on methodologies employed at the Oak Ridge National Laboratory's

High Flux Isotope Reactor (HFIR).[4][5]

a. Target Preparation:

Milligram quantities of highly enriched Neodymium-146 oxide (¹⁴⁶Nd₂O₃) are encapsulated

in quartz tubes.

b. Irradiation:

The encapsulated targets are irradiated in a high-flux region of a nuclear reactor, such as the

HFIR.

Irradiation durations can range from 24 to 180 hours, with a typical cycle lasting

approximately 24 days.[4]

c. Post-Irradiation Processing:

After a suitable decay period to allow for the decay of short-lived isotopes, the irradiated

targets are remotely handled in a hot cell.

The quartz tubes are opened, and the irradiated ¹⁴⁶Nd₂O₃ is dissolved in a strong acid,

typically hydrochloric acid (HCl) with a small amount of nitric acid (HNO₃).

d. Chemical Separation:

The dissolved target solution is loaded onto a chromatography column containing a

specialized resin (e.g., LN resin).[4]

A multi-step elution process using varying concentrations of HCl is employed to separate

Promethium from the Neodymium target material and other radioisotopic impurities.[4]
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Further purification steps using ion-exchange chromatography may be performed to achieve

the desired level of purity.[4]

Workflow for ¹⁴⁷Pm Production from ¹⁴⁶Nd

Target Preparation
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Click to download full resolution via product page

Caption: Experimental workflow for ¹⁴⁷Pm production via ¹⁴⁶Nd irradiation.
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Extraction of Promethium-147 from Plutonium-238
Production Waste Stream
This method leverages the byproducts of Plutonium-238 (Pu-238) production at Oak Ridge

National Laboratory.[7]

a. Source Material:

The process begins with the liquid waste stream generated after the separation of Pu-238

from irradiated Neptunium-237 targets. This waste contains a mixture of fission products,

including Promethium-147.

b. Initial Separation:

The highly radioactive waste solution is processed in heavily shielded hot cells.

An initial separation step is performed to isolate a concentrated fraction containing

Promethium and other chemically similar elements from the bulk of the waste.

c. Purification:

The concentrated fraction is transferred to a shielded cave for further purification.

A key step involves the removal of curium, a challenging impurity. This can be achieved

using advanced separation techniques, such as employing specific ligands like camphor-

BTP, which selectively bind to and remove curium.

Subsequent separation and purification steps are carried out to isolate Promethium-147 to a

high degree of purity.
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Logical Flow for ¹⁴⁷Pm Extraction from Pu-238 Waste
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Caption: Logical workflow for extracting ¹⁴⁷Pm from Pu-238 waste.

Conclusion
The production of Promethium-147 has evolved from its historical reliance on reprocessing

spent nuclear fuel to a more diverse set of alternative methods. The neutron irradiation of

enriched Neodymium-146 is a well-characterized and reliable method for producing specific
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quantities of Pm-147. Concurrently, the extraction of Pm-147 from the waste stream of Pu-238

production presents a synergistic approach that not only provides a valuable isotope but also

aids in waste management. While accelerator-based production remains a possibility, it is less

developed for large-scale supply. The choice of production method will depend on factors such

as the required quantity of Pm-147, desired purity, and the availability of irradiation and

processing facilities. Further research into optimizing these alternative production routes will be

crucial for ensuring a consistent and sustainable supply of Promethium-147 for scientific and

technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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